Cas no 1279218-89-1 (Ethyl 8-cyano-4-thioxo-1,4-dihydroquinoline-3-carboxylate)
Ethyl 8-cyano-4-thioxo-1,4-dihydroquinoline-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 8-cyano-4-thioxo-1,4-dihydroquinoline-3-carboxylate
- Ethyl8-cyano-4-thioxo-1,4-dihydroquinoline-3-carboxylate
- SB69170
- 8-Cyano-4-thioxo-1,4-dihydro-quinoline-3-carboxylic acid ethyl ester
- 3-Quinolinecarboxylic acid, 8-cyano-1,4-dihydro-4-thioxo-, ethyl ester
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- Inchi: 1S/C13H10N2O2S/c1-2-17-13(16)10-7-15-11-8(6-14)4-3-5-9(11)12(10)18/h3-5,7H,2H2,1H3,(H,15,18)
- InChI Key: AEEBCJDKCZKGHF-UHFFFAOYSA-N
- SMILES: S=C1C(C(=O)OCC)=CNC2C(C#N)=CC=CC=21
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 449
- XLogP3: 2.3
- Topological Polar Surface Area: 94.2
Ethyl 8-cyano-4-thioxo-1,4-dihydroquinoline-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM492457-1g |
Ethyl8-cyano-4-thioxo-1,4-dihydroquinoline-3-carboxylate |
1279218-89-1 | 97% | 1g |
$*** | 2023-03-29 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD609447-1g |
Ethyl 8-cyano-4-thioxo-1,4-dihydroquinoline-3-carboxylate |
1279218-89-1 | 97% | 1g |
¥2541.0 | 2023-04-03 |
Ethyl 8-cyano-4-thioxo-1,4-dihydroquinoline-3-carboxylate Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on Ethyl 8-cyano-4-thioxo-1,4-dihydroquinoline-3-carboxylate
Research Brief on Ethyl 8-cyano-4-thioxo-1,4-dihydroquinoline-3-carboxylate (CAS: 1279218-89-1)
Ethyl 8-cyano-4-thioxo-1,4-dihydroquinoline-3-carboxylate (CAS: 1279218-89-1) is a quinoline derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique cyano and thioxo functional groups, has been the subject of several studies aimed at exploring its biological activity, synthetic pathways, and pharmacological properties. The following research brief provides an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.
Recent studies have focused on the synthesis and optimization of Ethyl 8-cyano-4-thioxo-1,4-dihydroquinoline-3-carboxylate, with particular emphasis on its role as a key intermediate in the production of more complex bioactive molecules. Researchers have developed novel synthetic routes to improve the yield and purity of this compound, leveraging advanced techniques such as microwave-assisted synthesis and catalytic methods. These advancements have not only streamlined the production process but also enhanced the scalability of the compound for industrial applications.
In terms of biological activity, preliminary investigations have revealed that Ethyl 8-cyano-4-thioxo-1,4-dihydroquinoline-3-carboxylate exhibits promising antimicrobial and anticancer properties. In vitro studies have demonstrated its efficacy against a range of bacterial and fungal pathogens, suggesting its potential as a lead compound for the development of new antibiotics. Additionally, the compound has shown selective cytotoxicity against certain cancer cell lines, with mechanisms of action involving the inhibition of key enzymes and pathways implicated in tumor growth and proliferation.
Further research has explored the structural-activity relationship (SAR) of Ethyl 8-cyano-4-thioxo-1,4-dihydroquinoline-3-carboxylate, with modifications to its core structure aimed at enhancing its pharmacological profile. For instance, the introduction of various substituents at different positions of the quinoline ring has been investigated to improve its bioavailability and reduce potential side effects. These studies have provided valuable insights into the design of next-generation derivatives with optimized therapeutic potential.
Despite these promising findings, challenges remain in the development of Ethyl 8-cyano-4-thioxo-1,4-dihydroquinoline-3-carboxylate as a viable drug candidate. Issues such as solubility, metabolic stability, and toxicity need to be addressed through further preclinical studies. Nevertheless, the compound's unique chemical structure and biological activity make it a compelling subject for ongoing research in the field of medicinal chemistry.
In conclusion, Ethyl 8-cyano-4-thioxo-1,4-dihydroquinoline-3-carboxylate (CAS: 1279218-89-1) represents a promising scaffold for the development of novel therapeutic agents. Its diverse biological activities and potential for structural optimization position it as a valuable candidate for future drug discovery efforts. Continued research into its mechanisms of action and pharmacokinetic properties will be essential to fully realize its therapeutic potential.
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